Cas no 352431-46-0 (2,3-Pentanedione-1,1,1,4,4-d5)

• Product Name: 2,3-Pentanedione-1,1,1,4,4-d5
• CAS No: 352431-46-0
• MF: C₅H₈O₂
• MW: 105.14663028717
• CID: 304567
• PubChem ID: 102601133
• Update Time: 2025-04-19

2,3-Pentanedione-1,1,1,4,4-d5 Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentanedione-1,1,1,4,4-d5(9CI)
• 2,3-PENTANEDIONE-1,1,1,4,4-D5
• CS-0568651
• 352431-46-0
• D98153
• 1,1,1,4,4-pentadeuteriopentane-2,3-dione
• 2,3-Pentanedione-d5
• HY-W012998S
• DB-313054
• 2,3-Pentanedione-1,1,1,4,4-d5 (9CI)
• 2,3-Pentanedione-1,1,1,4,4-d5

• Inchi： 1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3/i2D3,3D2
• InChI Key： TZMFJUDUGYTVRY-PDWRLMEDSA-N
• SMILES： O=C(C(C([2H])([2H])[2H])=O)C([2H])([2H])C

Computed Properties

• Exact Mass: 105.084
• Monoisotopic Mass: 105.084
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 0.998
• Boiling Point: 107.999 °C at 760 mmHg
• Flash Point: 19.676 °C
• PSA: 34.14000
• LogP: 0.55450